Cas no 1795069-19-0 (trans-3-(morpholin-4-yl)cyclobutan-1-ol hydrochloride)

• Product Name: trans-3-(morpholin-4-yl)cyclobutan-1-ol hydrochloride
• CAS No: 1795069-19-0
• MF: C₈H₁₆ClNO₂
• MW: 193.671141624451
• CID: 5901778
• PubChem ID: 91647539
• Update Time: 2025-06-13

trans-3-(morpholin-4-yl)cyclobutan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• trans-3-(morpholin-4-yl)cyclobutan-1-ol hydrochloride
• 3-(morpholin-4-yl)cyclobutan-1-ol hydrochloride, trans
• EN300-190884
• (1r,3r)-3-(morpholin-4-yl)cyclobutan-1-ol hydrochloride
• 3-(morpholin-4-yl)cyclobutan-1-ol hydrochloride, cis
• (1S,3s)-3-(morpholin-4-yl)cyclobutan-1-ol hydrochloride
• EN300-190748
• 3-morpholin-4-ylcyclobutan-1-ol;hydrochloride
• Z1931496098
• Trans-3-morpholinocyclobutan-1-ol hydrochloride
• EN300-207120
• 1795069-19-0
• 3-(Morpholin-4-yl)cyclobutan-1-ol hydrochloride
• 1807941-36-1
• starbld0010887
• 1803562-21-1
• AKOS026742004

• Inchi： 1S/C8H15NO2.ClH/c10-8-5-7(6-8)9-1-3-11-4-2-9;/h7-8,10H,1-6H2;1H/t7-,8-;
• InChI Key： YZNPALNSKNDIAP-KMMPGQJCSA-N
• SMILES： O[C@@H]1C[C@@H](N2CCOCC2)C1.Cl

Computed Properties

• Exact Mass: 193.0869564g/mol
• Monoisotopic Mass: 193.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.7Ų

Additional information on trans-3-(morpholin-4-yl)cyclobutan-1-ol hydrochloride

Research Briefing on trans-3-(morpholin-4-yl)cyclobutan-1-ol hydrochloride (CAS: 1795069-19-0): Recent Advances and Applications

trans-3-(morpholin-4-yl)cyclobutan-1-ol hydrochloride (CAS: 1795069-19-0) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest studies and findings related to this compound, focusing on its synthesis, pharmacological properties, and therapeutic potential.

Recent studies have highlighted the role of trans-3-(morpholin-4-yl)cyclobutan-1-ol hydrochloride as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the morpholine and cyclobutane rings, make it a versatile scaffold for the design of small-molecule inhibitors targeting various disease pathways. Researchers have explored its utility in the development of kinase inhibitors, GPCR modulators, and other therapeutic agents.

One of the most notable advancements in the application of this compound is its use in the synthesis of PI3K/mTOR inhibitors. A recent study published in the Journal of Medicinal Chemistry demonstrated that derivatives of trans-3-(morpholin-4-yl)cyclobutan-1-ol hydrochloride exhibit potent inhibitory activity against PI3Kα and mTOR, two critical targets in cancer therapy. The study reported IC50 values in the nanomolar range, suggesting high efficacy and selectivity.

In addition to its role in oncology, trans-3-(morpholin-4-yl)cyclobutan-1-ol hydrochloride has shown promise in the treatment of neurological disorders. A preclinical study published in ACS Chemical Neuroscience revealed that this compound can modulate the activity of dopamine receptors, potentially offering a new avenue for the development of antipsychotic and antidepressant drugs. The study also highlighted the compound's favorable pharmacokinetic properties, including good blood-brain barrier penetration.

The synthesis of trans-3-(morpholin-4-yl)cyclobutan-1-ol hydrochloride has also been optimized in recent years. A study in Organic Process Research & Development described a scalable and cost-effective synthetic route that improves yield and purity while reducing environmental impact. This advancement is expected to facilitate the large-scale production of the compound for further research and clinical applications.

Despite these promising developments, challenges remain in the clinical translation of trans-3-(morpholin-4-yl)cyclobutan-1-ol hydrochloride-based therapeutics. Issues such as off-target effects, metabolic stability, and formulation optimization need to be addressed in future studies. However, the compound's versatility and demonstrated efficacy in preclinical models make it a valuable candidate for continued investigation.

In conclusion, trans-3-(morpholin-4-yl)cyclobutan-1-ol hydrochloride (CAS: 1795069-19-0) represents a promising scaffold in medicinal chemistry with diverse therapeutic applications. Recent research has underscored its potential in oncology and neurology, while advances in synthesis have improved its accessibility for further study. Ongoing and future research will be critical in unlocking the full therapeutic potential of this compound.